4-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

• IUPAC Name: 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H5ClN2O/c9-6-1-2-10-8-7(6)5(4-12)3-11-8/h1-4H,(H,10,11)
• InChI Key: DYWWVLQMUUZZRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1Cl)C(=CN2)C=O
• Molecular Formula: C8H5ClN2O
• DSSTOX Substance ID: DTXSID00646886
• Molecular Weight: 180.59 g/mol
• CAS RN: 918515-16-9

Description

4-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is a chemical compound with the empirical formula C8H5ClN2O. It is a halogenated heterocycle. The compound is a solid and its molecular weight is 180.59.

Molecular Structure Analysis

The experimental charge density distribution in 4-chloro-1H-pyrrolo[2,3-b]pyridine has been carried out using high-resolution X-ray diffraction data. The topology of the bonding scheme within the molecule as well as of the intermolecular N–H⋯N and C–H⋯Cl hydrogen bonds has been investigated. The covalent nature of N–C and C–C bonds in the pyrrolopyridine skeleton of the molecule has been established by (3, −1) bond critical points associated with relatively large electron densities.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde include its empirical formula (C8H5ClN2O), molecular weight (180.59), and its solid form. Its SMILES string is Clc1c(C=O)cnc2[nH]ccc12.

Scientific Research Applications

1. Immunomodulators Targeting Janus Kinase 3

• Application Summary: This compound is used in the synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, which are novel immunomodulators targeting Janus Kinase 3 (JAK3). These are used in treating immune diseases such as organ transplantation.
• Methods of Application: The introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity.
• Results: Compound 14c was identified as a potent, moderately selective JAK3 inhibitor, and the immunomodulating effect of 14c on interleukin-2-stimulated T cell proliferation was shown.

2. Inhibition of Breast Cancer Cell Proliferation

• Application Summary: In vitro, this compound inhibited breast cancer 4T1 cell proliferation and induced its apoptosis.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: The compound significantly inhibited the migration and invasion of 4T1 cells.

3. Topological Features and Electronic Structure

• Application Summary: This compound has been used in the study of topological features and electronic structure.
• Methods of Application: The experimental charge density distribution in 4-chloro-1H-pyrrolo[2,3-b]pyridine has been carried out using high resolution X-ray diffraction data collected at 100 (2) K.
• Results: The covalent nature of N–C and C–C bonds in the pyrrolopyridine skeleton of the molecule has been established by (3, −1) bond critical points associated with relatively large electron densities.

4. Blood Glucose Reduction

• Application Summary: This compound may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and ailments in which such a reduction of blood glucose is beneficial.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: Due to the efficacy of the present compounds to reduce the blood glucose, they may find application in the prevention and treatment of disorders involving elevated plasma blood glucose.

5. Biological Material or Organic Compound

• Application Summary: This compound can be used as a biological material or organic compound for life science related research.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: The specific results or outcomes obtained were not detailed in the source.

6. Targeting FGFR in Cancer Therapy

• Application Summary: This compound has been used in the development of a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting Fibroblast Growth Factor Receptors (FGFR) with development prospects.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: Compound 4h exhibited potent FGFR inhibitory activity (FGFR1–4 IC50 values of 7, 9, 25 and 712 nM, respectively). In vitro, 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis. In addition, 4h also significantly inhibited the migration and invasion of 4T1 cells.

Safety And Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This indicates that it can be harmful if swallowed and causes serious eye irritation.

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-1H-pyrrolo[2,3-b]pyridine (15 g, 98 mmol) and hexamethylenetetramine (25.00 g, 178 mmol) in aqueous acetic acid (33%, 15 mL) was heated at 100° C. overnight. After cooling, the mixture was poured into ice-water and stirred for several minutes. The solid material was collected by filtration, washed with water, and dried in vacuo to provide the title compound. MS (ESI+) m/z 181 (M+H)+.